Pinobanksin

• CAS No.: 548-82-3
• Product Name: Pinobanksin
• Molecular Formula: C15H12O5
• Molecular Weight: 272.25 g/mol
• IUPAC Name: (2R,3R)-3,5,7-trihydroxy-2-phenyl-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C15H12O5/c16-9-6-10(17)12-11(7-9)20-15(14(19)13(12)18)8-4-2-1-3-5-8/h1-7,14-17,19H/t14-,15+/m0/s1
• Standard InChIKey: SUYJZKRQHBQNCA-LSDHHAIUSA-N
• Isomeric SMILES: C1=CC=C(C=C1)[C@@H]2[C@H](C(=O)C3=C(C=C(C=C3O2)O)O)O
• SMILES: C1=CC=C(C=C1)C2C(C(=O)C3=C(C=C(C=C3O2)O)O)O
• Canonical SMILES: C1=CC=C(C=C1)C2C(C(=O)C3=C(C=C(C=C3O2)O)O)O
• Appearance: Powder
• Description: Pinobanksin is a trihydroxyflavanone in which the three hydroxy substituents are located at positions 3, 5 and 7. It has a role as an antimutagen, an antioxidant and a metabolite. It is a trihydroxyflavanone and a secondary alpha-hydroxy ketone.
• Synonyms: (2R,3R)-2,3-Dihydro-3,5,7-trihydroxy-2-phenyl-4H-1-benzopyran-4-one; _x000B_(2R-trans)-2,3-Dihydro-3,5,7-trihydroxy-2-phenyl-4H-1-benzopyran-4-one; 3,5,7-Trihydroxyflavanone; (2R,3R)-Pinobanksin; 3,5,7-Trihydroxyflavanone; Dihydrogalangin
• PubChem Compound: 73202
• Last Modified: Nov 11 2021